Cas no 39207-65-3 (2-(2-methylpropanoyl)cyclohexan-1-one)

2-(2-methylpropanoyl)cyclohexan-1-one structure
39207-65-3 structure
Product Name:2-(2-methylpropanoyl)cyclohexan-1-one
CAS No:39207-65-3
MF:C10H16O2
MW:168.232843399048
MDL:MFCD00466185
CID:304763
PubChem ID:11469301
Update Time:2024-10-29

2-(2-methylpropanoyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Isobutyrylcyclohexanone
    • 2-(2-methylpropanoyl)cyclohexan-1-one
    • 2-Isobutyrylcyclohexan-1-one
    • Cyclohexanone, 2-(2-methyl-1-oxopropyl)-
    • 2-(2-Methylpropanoyl)cyclohexanone
    • 2-(2-Methyl-1-oxopropyl)cyclohexanone
    • 2-Isobutyryl-cyclohexanone
    • PubChem12112
    • 2-isobutyryl cyclohexanone
    • EBD4162
    • PFOYYSGBGILOQZ-UHFFFAOYSA-N
    • STR08161
    • SC11822
    • TRA0169659
    • VZ34715
    • R699
    • ST2410064
    • A
    • ST24
    • BP-21288
    • MFCD00466185
    • SCHEMBL900888
    • AMY20641
    • CS-W007715
    • F10360
    • AKOS012624058
    • 2-Isobutyrylcyclohexanone, 96% (~96% enol form)
    • FT-0604235
    • SY023200
    • 3-(4-Phenoxyphenyl)propionicacid
    • EN300-1126796
    • 2-Isobutyrylcyclohexanone, 96%
    • A6569
    • I1131
    • 39207-65-3
    • DTXSID90466818
    • DB-024412
    • 2-(2-Methyl-1-oxopropyl)cyclohexanone; 2-(2-Methylpropanoyl)cyclohexan-1-one; 2-(2-Methylpropanoyl)cyclohexanone
    • 2-Isobutyrylcyclohexanone (total of isomers)
    • MDL: MFCD00466185
    • Inchi: 1S/C10H16O2/c1-7(2)10(12)8-5-3-4-6-9(8)11/h7-8H,3-6H2,1-2H3
    • InChI Key: PFOYYSGBGILOQZ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1C(C(C)C)=O

Computed Properties

  • Exact Mass: 168.11500
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0076 g/mL at 25 °C
  • Melting Point: 38°C
  • Boiling Point: 266 ºC
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Refractive Index: n20/D 1.5006
  • PSA: 34.14000
  • LogP: 1.97080
  • Solubility: Not available

2-(2-methylpropanoyl)cyclohexan-1-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,Room Temperature

2-(2-methylpropanoyl)cyclohexan-1-one Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-(2-methylpropanoyl)cyclohexan-1-one Pricemore >>

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